Cas no 2270909-18-5 (4-Chloro-2-(4-methoxypyrazol-1-ylmethyl)-benzoic acid)

• Product Name: 4-Chloro-2-(4-methoxypyrazol-1-ylmethyl)-benzoic acid
• CAS No: 2270909-18-5
• MF: C₁₂H₁₁ClN₂O₃
• MW: 266.680341959
• MDL: MFCD31583340
• CID: 4786081
• Update Time: 2025-06-29

4-Chloro-2-(4-methoxypyrazol-1-ylmethyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(4-methoxypyrazol-1-ylmethyl)-benzoic acid
• 4-Chloro-2-(4-methoxy-pyrazol-1-ylmethyl)-benzoic acid
• 4-Chloro-2-((4-methoxy-1H-pyrazol-1-yl)methyl)benzoic acid

• MDL： MFCD31583340
• Inchi： 1S/C12H11ClN2O3/c1-18-10-5-14-15(7-10)6-8-4-9(13)2-3-11(8)12(16)17/h2-5,7H,6H2,1H3,(H,16,17)
• InChI Key： QQTLLRHYXGOZAB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)CN1C=C(C=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: 2
• Topological Polar Surface Area: 64.4

Additional information on 4-Chloro-2-(4-methoxypyrazol-1-ylmethyl)-benzoic acid

Introduction to 4-Chloro-2-(4-methoxypyrazol-1-ylmethyl)-benzoic acid (CAS No. 2270909-18-5)

4-Chloro-2-(4-methoxypyrazol-1-ylmethyl)-benzoic acid, identified by the CAS number 2270909-18-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzoic acid derivative class, characterized by its structural incorporation of a chloro substituent and a methoxypyrazole moiety. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The benzoic acid core is well-documented for its pharmacological significance, serving as a precursor in the synthesis of various drugs with antimicrobial, anti-inflammatory, and analgesic properties. The presence of the chloro group at the 4-position enhances the electrophilicity of the aromatic ring, facilitating further functionalization and interaction with biological targets. Additionally, the 4-methoxypyrazol-1-ylmethyl substituent introduces a heterocyclic nitrogen-containing group, which is known to contribute to binding affinity and metabolic stability in drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in drug design. Pyrazoles exhibit a broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The methoxymethyl group in 4-Chloro-2-(4-methoxypyrazol-1-ylmethyl)-benzoic acid serves as a versatile handle for further derivatization, allowing chemists to explore diverse structural analogs with tailored pharmacokinetic profiles.

In academic research, this compound has been investigated as a potential intermediate in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is associated with numerous diseases, particularly cancer. By leveraging the benzoic acid scaffold and the pyrazole moiety, researchers aim to develop molecules that selectively inhibit aberrant kinase activity while minimizing off-target effects. Preliminary studies suggest that derivatives of 4-Chloro-2-(4-methoxypyrazol-1-ylmethyl)-benzoic acid exhibit promising inhibitory activity against certain tyrosine kinases.

The role of 4-Chloro-2-(4-methoxypyrazol-1-ylmethyl)-benzoic acid in drug discovery extends beyond kinase inhibition. Its structural features make it a viable candidate for exploring interactions with other therapeutic targets, such as G protein-coupled receptors (GPCRs) and nuclear hormone receptors. The combination of the chloro and methoxypyrazole groups provides multiple docking sites for binding to biological macromolecules, enhancing the likelihood of discovering novel lead compounds.

From a synthetic chemistry perspective, 4-Chloro-2-(4-methoxypyrazol-1-ylmethyl)-benzoic acid offers a rich platform for methodological innovation. The benzoic acid derivative can undergo various transformations, including esterification, amidation, and alkylation, to generate libraries of compounds for high-throughput screening. The presence of the chloro group allows for palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or vinyl moieties at specific positions. Such modifications are crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

One notable application of this compound is in the development of probes for biochemical assays. Researchers utilize structurally related derivatives to investigate enzyme mechanisms and identify small molecules that modulate biological pathways. The precision offered by 4-Chloro-2-(4-methoxypyrazol-1-ylmethyl)-benzoic acid as a starting material ensures high fidelity in experimental design, contributing to more reliable data interpretation.

The pharmaceutical industry has also shown interest in this compound due to its potential as a building block for next-generation therapeutics. Companies specializing in contract research organizations (CROs) and drug discovery platforms frequently incorporate such intermediates into their libraries to accelerate pipeline development. The versatility of 4-Chloro-2-(4-methoxypyrazol-1-ylmethyl)-benzoic acid makes it an attractive choice for medicinal chemists seeking to explore new chemical spaces without compromising on efficacy or safety profiles.

As computational chemistry methodologies advance, virtual screening techniques are increasingly employed to identify promising candidates derived from scaffolds like 4-Chloro-2-(4-methoxypyrazol-1-ylmethyl)-benzoic acid. Molecular docking simulations and quantum mechanical calculations help predict binding affinities and optimize lead structures before experimental validation. This interdisciplinary approach underscores the compound's relevance in modern drug discovery workflows.

In conclusion, 4-Chloro - 2 - ( 4 - meth oxyp yra z ol - 1 - ylm ethyl ) - b enz o ic ac id ( C A S N o . 2270909 - 18 - 5 ) represents a significant asset in pharmaceutical research due to its structural complexity and functional diversity. Its integration into drug development pipelines holds promise for addressing unmet medical needs across various therapeutic areas. Continued exploration of its derivatives will likely yield innovative treatments with improved therapeutic outcomes.